Cas no 2137761-02-3 (1-Propanone, 1-(1-amino-3-azabicyclo[3.2.0]hept-3-yl)-2-chloro-)

• Product Name: 1-Propanone, 1-(1-amino-3-azabicyclo[3.2.0]hept-3-yl)-2-chloro-
• CAS No: 2137761-02-3
• MF: C₉H₁₅ClN₂O
• MW: 202.681201219559
• CID: 5258476
• Update Time: 2025-07-03

1-Propanone, 1-(1-amino-3-azabicyclo[3.2.0]hept-3-yl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(1-amino-3-azabicyclo[3.2.0]hept-3-yl)-2-chloro-

• Inchi： 1S/C9H15ClN2O/c1-6(10)8(13)12-4-7-2-3-9(7,11)5-12/h6-7H,2-5,11H2,1H3
• InChI Key： KPHFDHIIOAEGIY-UHFFFAOYSA-N
• SMILES： C(N1CC2C(N)(CC2)C1)(=O)C(Cl)C

Additional information on 1-Propanone, 1-(1-amino-3-azabicyclo[3.2.0]hept-3-yl)-2-chloro-

Introduction to 1-Propanone, 1-(1-amino-3-azabicyclo[3.2.0]hept-3-yl)-2-chloro (CAS No. 2137761-02-3)

1-Propanone, 1-(1-amino-3-azabicyclo[3.2.0]hept-3-yl)-2-chloro, is a sophisticated organic compound characterized by its intricate molecular structure and significant potential in pharmaceutical research. This compound, identified by the CAS number 2137761-02-3, has garnered attention due to its unique chemical properties and its promising applications in the development of novel therapeutic agents. The molecular framework of this compound incorporates a combination of functional groups that make it a valuable candidate for further investigation in medicinal chemistry.

The structure of 1-Propanone, 1-(1-amino-3-azabicyclo[3.2.0]hept-3-yl)-2-chloro consists of a propanone backbone modified with a 1-amino substituent and a chloro group at the second carbon position. The presence of the azabicyclo[3.2.0]heptane moiety introduces a cyclic structure with nitrogen, which can significantly influence the compound's reactivity and biological activity. This bicyclic system is known for its stability and flexibility, making it an attractive scaffold for drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds featuring azabicyclo structures. These molecules have shown promise in various therapeutic areas, including anti-inflammatory, analgesic, and antimicrobial applications. The 1-(1-amino-3-azabicyclo[3.2.0]hept-3-yl) moiety in our compound is particularly noteworthy, as it can interact with biological targets in unique ways due to its spatial constraints and electronic properties.

The chloro substituent at the second carbon of the propanone ring adds another layer of complexity to the compound's behavior. Chloro groups are commonly found in pharmaceuticals due to their ability to enhance metabolic stability and binding affinity to biological targets. In this context, the chloro group in 1-Propanone, 1-(1-amino-3-azabicyclo[3.2.0]hept-3-yl)-2-chloro may contribute to its efficacy by improving its interaction with enzymes or receptors involved in disease pathways.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of heterocyclic compounds. The azabicyclo[3.2.0]heptane core in our compound is a prime example of such a structure, offering a balance between rigidity and conformational flexibility. This characteristic makes it an ideal candidate for modulating specific biological processes without causing off-target effects.

The synthesis of 1-Propanone, 1-(1-amino-3-azabicyclo[3.2.0]hept-3-yl)-2-chloro presents several challenges due to its complex architecture. However, advances in synthetic methodologies have made it possible to access such intricate molecules with increasing efficiency. Techniques such as transition metal-catalyzed reactions and stereocontrolled transformations have been instrumental in constructing the desired framework.

In terms of biological evaluation, preliminary studies suggest that this compound exhibits interesting pharmacological properties. The combination of the amino group and the chloro substituent may enhance its ability to interact with biological targets, leading to potential therapeutic benefits. Further research is needed to fully elucidate its mechanism of action and assess its safety profile.

The development of new drugs relies heavily on the discovery and optimization of novel molecular entities like 1-Propanone, 1-(1-amino-3-azabicyclo[3.2.0]hept-3-yl)-2-chloro. Its unique structural features make it a promising candidate for addressing unmet medical needs across various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.

The future prospects for this compound are bright, with ongoing studies aimed at exploring its full potential in pharmaceutical applications. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic outcomes. By leveraging cutting-edge technologies and innovative approaches, researchers can harness the power of this molecule to create new treatments that improve patient care.